Cas no 944401-63-2 (4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)

• Product Name: 4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• CAS No: 944401-63-2
• MF: C₁₁H₁₈BN₃O₃
• MW: 251.089922428131
• MDL: MFCD18382978
• CID: 2124297
• Update Time: 2025-05-23

4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-5-(4,4,5,5-tetramethyl(1,3,2-dioxaborolan-2-yl))pyrimidine-2-ylamine
• 4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• FCH2800552
• SY249630
• 2-Amino-4-methoxypyrimidine-5-boronic Acid Pinacol Ester
• 4-methoxy-5-(4,4,5,5-tetramethyl-(1,3,2-dioxaborolan-2-yl))pyrimidine-2-ylamine
• 4-methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrimidin-2-ylamine

• MDL： MFCD18382978
• Inchi： 1S/C11H18BN3O3/c1-10(2)11(3,4)18-12(17-10)7-6-14-9(13)15-8(7)16-5/h6H,1-5H3,(H2,13,14,15)
• InChI Key： ACMUXYYKNYNMBI-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(N)N=C2OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Topological Polar Surface Area: 79.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine

Comprehensive Overview of 4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS No. 944401-63-2)

4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine, with the CAS number 944401-63-2, is a specialized boronic ester derivative of pyrimidine. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile applications. The presence of the dioxaborolane moiety makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry for constructing complex molecular architectures.

Researchers and industry professionals frequently search for "4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine uses" or "CAS 944401-63-2 applications", reflecting the growing interest in its role in drug discovery and material science. Its pyrimidine core is particularly relevant in the design of kinase inhibitors and antiviral agents, aligning with current trends in targeting protein kinases and RNA viruses. The compound’s methoxy and amine functional groups further enhance its reactivity, enabling precise modifications for tailored applications.

In the context of green chemistry and sustainable synthesis, 4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine stands out as a reagent that minimizes waste generation. Its stability under ambient conditions and compatibility with aqueous media address common challenges in industrial-scale synthesis. Recent publications highlight its utility in constructing biaryl linkages, a key motif in agrochemicals like herbicides and fungicides, answering queries such as "boronic ester pyrimidine agrochemical applications".

The compound’s CAS No. 944401-63-2 is often cross-referenced in patents related to cancer therapeutics, underscoring its potential in oncology research. For instance, its incorporation into tyrosine kinase inhibitors (TKIs) has been explored to improve selectivity and reduce off-target effects. This aligns with the surge in searches for "next-generation TKIs" and "boron-containing drug candidates", reflecting the demand for innovative treatments with enhanced efficacy.

From a technical perspective, 4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine exhibits excellent solubility in organic solvents like THF and DMSO, facilitating its use in high-throughput screening assays. Analytical techniques such as NMR and HPLC are routinely employed to verify its purity, a critical factor for reproducibility in academic and industrial labs. Queries like "HPLC analysis of boronic ester derivatives" or "NMR characterization of CAS 944401-63-2" are common among quality control specialists.

Looking ahead, the compound’s role in photoredox catalysis and metal-free coupling reactions is an emerging area of interest. Its ability to participate in radical-based transformations positions it as a candidate for developing novel synthetic methodologies. This resonates with the increasing focus on "transition-metal-free synthesis" in response to environmental and cost concerns. As the scientific community prioritizes atom economy and renewable feedstocks, 944401-63-2 is poised to remain a relevant tool in the chemist’s arsenal.

In summary, 4-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS 944401-63-2) exemplifies the convergence of structural ingenuity and practical utility. Its applications span from pharmaceutical intermediates to agrochemical scaffolds, addressing contemporary challenges in synthetic and medicinal chemistry. By leveraging its boronate functionality and heterocyclic core, researchers continue to unlock new possibilities in molecular design and functional material development.